The Discovery and Synthesis of CJ-13,610 Hydrochloride: A Non-Redox 5-Lipoxygenase Inhibitor
The Discovery and Synthesis of CJ-13,610 Hydrochloride: A Non-Redox 5-Lipoxygenase Inhibitor
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
CJ-13,610 is a potent, orally active, and non-redox-type inhibitor of 5-lipoxygenase (5-LO), a critical enzyme in the biosynthesis of pro-inflammatory leukotrienes. This technical guide provides a comprehensive overview of the discovery, synthesis, and pharmacological profile of CJ-13,610 hydrochloride. It details the compound's mechanism of action, key in vitro and in vivo experimental findings, and its therapeutic potential in inflammatory conditions. This document is intended to serve as a valuable resource for researchers and professionals involved in the fields of inflammation, drug discovery, and development.
Introduction
The 5-lipoxygenase (5-LO) pathway plays a pivotal role in the inflammatory cascade through the conversion of arachidonic acid into leukotrienes. Leukotrienes, particularly leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4, and LTE4), are potent lipid mediators implicated in a variety of inflammatory diseases, including asthma, allergic rhinitis, and inflammatory bowel disease.[1][2] Consequently, the inhibition of 5-LO represents a promising therapeutic strategy for the management of these conditions.
CJ-13,610, chemically known as tetrahydro-4-[3-[[4-(2-methyl-1H-imidazol-1-yl)phenyl]thio]phenyl]-2H-pyran-4-carboxamide, emerged as a novel, non-redox-type 5-LO inhibitor with a distinct pharmacological profile compared to earlier classes of 5-LO inhibitors.[3][4] Unlike redox inhibitors or iron chelators, CJ-13,610 does not interact directly with the catalytic iron atom of the enzyme in a redox-dependent manner, potentially offering a better safety profile.[5] This guide delves into the scientific foundation of CJ-13,610 hydrochloride, from its chemical synthesis to its biological evaluation.
Discovery and Rationale
The development of CJ-13,610 was driven by the need for potent and selective 5-LO inhibitors with improved pharmacological properties over existing agents. Earlier non-redox inhibitors, such as ZM230487 and L-739,010, showed stimulus-dependent efficacy, with their potency being impaired by 5-LO phosphorylation.[3] The discovery of CJ-13,610 represented a significant advancement, as it demonstrated potent 5-LO inhibition irrespective of the cellular stimulus, suggesting a more robust and reliable mechanism of action.[3]
Synthesis of CJ-13,610 Hydrochloride
While a detailed, step-by-step synthesis of CJ-13,610 hydrochloride is not publicly available in the reviewed literature, a plausible synthetic route can be proposed based on the synthesis of structurally related non-redox 5-LO inhibitors possessing an imidazolylphenyl moiety. The synthesis would likely involve a convergent approach, preparing the key thioether linkage and the tetrahydropyran (B127337) carboxamide fragments separately before their final coupling.
Proposed Synthetic Pathway:
A potential retrosynthetic analysis suggests the disconnection at the thioether bond. This would lead to two key intermediates: a substituted thiophenol and a phenyl-substituted tetrahydropyran derivative. The imidazole (B134444) ring can be formed in the final steps or introduced as part of one of the building blocks.
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Step 1: Synthesis of 4-(2-methyl-1H-imidazol-1-yl)thiophenol. This intermediate could be prepared from 4-fluoro-1-nitrobenzene and 2-methylimidazole, followed by reduction of the nitro group to an amine, diazotization, and subsequent reaction with a sulfur source to introduce the thiol group.
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Step 2: Synthesis of a suitable tetrahydropyran precursor. This could involve the synthesis of a tetrahydropyran-4-carboxylic acid derivative with a leaving group at the 3-position of a phenyl ring attached to the 4-position of the tetrahydropyran.
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Step 3: Thioether formation. The thiophenol intermediate from Step 1 would be coupled with the tetrahydropyran precursor from Step 2 via a nucleophilic aromatic substitution or a metal-catalyzed cross-coupling reaction.
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Step 4: Amide formation. The carboxylic acid on the tetrahydropyran moiety would then be converted to the primary amide, yielding CJ-13,610.
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Step 5: Hydrochloride salt formation. Finally, treatment of the free base with hydrochloric acid would afford CJ-13,610 hydrochloride.
Mechanism of Action
CJ-13,610 is a non-redox-type, competitive inhibitor of 5-lipoxygenase.[3] Its mechanism involves the suppression of 5-LO product formation.[3] Unlike redox inhibitors, its activity is not dependent on the redox state of the enzyme's iron atom.[3] A key characteristic of CJ-13,610 is that its inhibitory potency in cell-free systems is significantly enhanced in the presence of peroxidase activity, such as that provided by glutathione (B108866) peroxidase (GPx).[3]
Signaling Pathway of 5-Lipoxygenase and Inhibition by CJ-13,610
Caption: The 5-Lipoxygenase pathway and the inhibitory action of CJ-13,610.
Quantitative Data
The biological activity of CJ-13,610 has been quantified in various in vitro and in vivo models. The following tables summarize the key quantitative data.
Table 1: In Vitro Inhibitory Activity of CJ-13,610
| Assay System | Stimulus | Measured Endpoint | IC50 Value | Reference |
| Intact Human Polymorphonuclear Leukocytes (PMNLs) | A23187 (Ca2+-ionophore) | 5-LO product formation | 70 nM | [3][4] |
| Cell-free PMNL homogenate (with peroxidase activity) | Exogenous AA | 5-LO product formation | 0.3 µM | [3] |
| Recombinant 5-LO (with glutathione peroxidase) | Exogenous AA | 5-LO product formation | 300 nM | [4] |
Table 2: In Vivo Efficacy of CJ-13,610 in Rat Models of Pain
| Pain Model | Administration Route | Effective Dose Range | Observed Effects | Reference |
| Chronic Inflammatory Pain (Freund's Adjuvant) | Oral | 3-10 mg/kg | Reduction of LTB4 levels and decreased mechanical hyperalgesia | [4] |
| Osteoarthritic Pain (Medial Meniscal Transection) | Oral | 0.6-6 mg/kg/day | Reversal of tactile allodynia and increased hind paw weight bearing | [4][5] |
Experimental Protocols
Detailed methodologies are crucial for the replication and extension of scientific findings. The following sections provide protocols for key experiments used to characterize CJ-13,610.
Inhibition of 5-LO in Intact Human Polymorphonuclear Leukocytes (PMNLs)
This assay assesses the ability of a compound to inhibit 5-LO activity within a cellular context.
Materials:
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Freshly isolated human PMNLs
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Phosphate-buffered saline with glucose and Ca2+ (PGC buffer)
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CJ-13,610 stock solution (in DMSO)
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A23187 (calcium ionophore) stock solution
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Arachidonic acid (AA) stock solution
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Methanol
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HPLC system for analysis of 5-LO products
Protocol:
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Isolate PMNLs from fresh human blood using density gradient centrifugation.
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Resuspend the PMNLs in PGC buffer to a concentration of 7.5 x 10^6 cells/mL.
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Pre-incubate the cell suspension with various concentrations of CJ-13,610 or vehicle (DMSO) for 15 minutes at 37°C.
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Stimulate the cells with 2.5 µM A23187 in the presence or absence of exogenous AA for 10 minutes at 37°C.
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Terminate the reaction by adding ice-cold methanol.
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Extract the 5-LO products (e.g., LTB4 and its isomers) using a solid-phase extraction method.
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Analyze the extracted products by reverse-phase HPLC.
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Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.
Inhibition of 5-LO in a Cell-Free System
This assay evaluates the direct inhibitory effect of a compound on the 5-LO enzyme.
Materials:
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Homogenate of human PMNLs or purified recombinant 5-LO
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Phosphate-buffered saline (PBS) with 1 mM EDTA
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CJ-13,610 stock solution (in DMSO)
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Arachidonic acid (AA) stock solution
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CaCl2 solution
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Glutathione peroxidase (GPx) and glutathione (GSH) (for assays requiring peroxidase activity)
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Methanol
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HPLC system
Protocol:
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Prepare a whole-cell homogenate of human PMNLs by sonication.
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Pre-incubate the cell homogenate or purified recombinant 5-LO with various concentrations of CJ-13,610 for 5-10 minutes on ice. For assays requiring peroxidase activity, supplement the reaction mixture with GPx and GSH.
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Initiate the reaction by adding CaCl2 and AA.
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Incubate the reaction mixture for 10 minutes at 37°C.
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Terminate the reaction with ice-cold methanol.
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Extract and analyze the 5-LO products by HPLC as described in the intact cell assay.
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Determine the IC50 value.
Experimental Workflow for In Vitro 5-LO Inhibition Assays
Caption: General workflow for in vitro 5-lipoxygenase inhibition assays.
Conclusion
CJ-13,610 hydrochloride is a potent and orally active non-redox-type 5-lipoxygenase inhibitor with a compelling pharmacological profile. Its ability to effectively suppress leukotriene biosynthesis in a stimulus-independent manner distinguishes it from earlier inhibitors. The preclinical data demonstrate its efficacy in relevant models of inflammatory pain, highlighting its therapeutic potential. This technical guide provides a consolidated resource for researchers interested in the discovery, synthesis, and biological evaluation of CJ-13,610 and similar 5-LO inhibitors. Further investigation into its clinical utility is warranted.
References
- 1. Synthesis and evaluation of benzoxazole derivatives as 5-lipoxygenase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
- 3. researchgate.net [researchgate.net]
- 4. CJ-13610, an orally active inhibitor of 5-lipoxygenase is efficacious in preclinical models of pain - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Myxochelin-Inspired 5-Lipoxygenase Inhibitors: Synthesis and Biological Evaluation [pubmed.ncbi.nlm.nih.gov]
